Cas no 1896411-09-8 (1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine
• CAS No: 1896411-09-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5564284
• PubChem ID: 117282669
• Update Time: 2025-05-22

1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1773226
• 1896411-09-8
• 1-[(2-methoxy-6-methylphenyl)methyl]cyclopropan-1-amine
• 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine

• Inchi： 1S/C12H17NO/c1-9-4-3-5-11(14-2)10(9)8-12(13)6-7-12/h3-5H,6-8,13H2,1-2H3
• InChI Key： GQTPXHJLKNHIOL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CC1(CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine

Research Brief on 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine (CAS: 1896411-09-8): Recent Advances and Applications

The compound 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine (CAS: 1896411-09-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and methoxy-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine exhibits affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in animal models, highlighting its ability to cross the blood-brain barrier and exert central nervous system effects.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. A study conducted by researchers at the National Cancer Institute (2024) revealed that 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve inhibition of specific metabolic pathways unique to malignant cells, offering a novel approach to targeted cancer therapy.

The synthesis and optimization of 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine have also been a focus of recent research. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to improve yield and enantiomeric purity, as reported in a 2024 Organic Process Research & Development publication. These advancements are critical for scaling up production and ensuring consistency in pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified rapid metabolism as a potential limitation, prompting research into prodrug formulations and structural analogs with improved bioavailability. Ongoing clinical trials (Phase I/II) are currently evaluating safety profiles and therapeutic windows in human subjects.

In conclusion, 1-(2-methoxy-6-methylphenyl)methylcyclopropan-1-amine represents a versatile scaffold with multiple therapeutic possibilities. Its dual activity in neurological and oncological contexts, combined with recent synthetic advancements, positions it as a compelling subject for future research and development in the pharmaceutical industry.